Cas no 2137794-36-4 (2-[2-(4-Fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid)

• Product Name: 2-[2-(4-Fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid
• CAS No: 2137794-36-4
• MF: C₁₄H₁₇FO₃
• MW: 252.281388044357
• CID: 5777150
• PubChem ID: 165955026
• Update Time: 2025-06-11

2-[2-(4-Fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-738755
• 2137794-36-4
• 2-[2-(4-fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid
• 2-[2-(4-Fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid

• Inchi： 1S/C14H17FO3/c1-3-4-11(14(17)18)8-13(16)10-5-6-12(15)9(2)7-10/h5-7,11H,3-4,8H2,1-2H3,(H,17,18)
• InChI Key： UTYJPJCJUINDBB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(CC(C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 252.11617256g/mol
• Monoisotopic Mass: 252.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-[2-(4-Fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid

Professional Introduction to 2-[2-(4-Fluoro-3-methylphenyl)-2-oxoethyl]pentanoic Acid (CAS No. 2137794-36-4)

2-[2-(4-Fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid, identified by its CAS number 2137794-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery and therapeutic applications.

The molecular structure of 2-[2-(4-fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid consists of a pentanoic acid backbone substituted with an ethyl group that is further functionalized with a 4-fluoro-3-methylphenyl moiety. This particular arrangement of functional groups contributes to the compound's distinct chemical and pharmacological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for innovative pharmaceutical compounds has driven extensive research into molecules that combine structural diversity with biological activity. The presence of a fluoro substituent in the aromatic ring is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. This feature has been widely exploited in the development of modern drugs, where fluorinated compounds often exhibit improved pharmacokinetic profiles.

The synthesis of 2-[2-(4-fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group and the methyl substituent at the 3-position of the phenyl ring necessitates careful selection of reagents and catalysts to achieve optimal results. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

One of the most compelling aspects of 2-[2-(4-fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid is its potential application in the development of novel therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various biological targets, including enzymes and receptors involved in critical cellular pathways. For instance, its structural motif is reminiscent of molecules known to interact with targets associated with inflammation, cancer, and neurodegenerative diseases.

The fluorine atom in the aromatic ring not only enhances the compound's metabolic stability but also influences its electronic properties, which can be leveraged to modulate binding interactions with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of more complex drug candidates. Researchers are exploring its utility in creating molecules with enhanced selectivity and reduced side effects, aligning with current trends in precision medicine.

In addition to its pharmacological potential, 2-[2-(4-fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid has shown promise in preclinical studies as a tool compound for biochemical assays. Its well-defined structure allows for the development of high-throughput screening assays to identify new drug candidates or probes for studying enzyme mechanisms. Such applications are crucial in modern drug discovery pipelines, where rapid identification of active compounds can significantly accelerate the development process.

The compound's unique chemical properties also make it a valuable asset for medicinal chemists seeking to design new analogs with improved characteristics. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives that may exhibit enhanced potency or selectivity. This flexibility underscores the importance of compounds like 2-[2-(4-fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid in driving innovation in drug design.

Ongoing research into 2-[2-(4-fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid is expanding our understanding of its biological activities and potential therapeutic applications. Studies are being conducted to evaluate its interactions with target proteins and assess its efficacy in animal models of disease. These efforts are supported by advancements in computational chemistry and molecular modeling techniques, which allow researchers to predict binding affinities and optimize lead structures before experimental validation.

The integration of computational methods with traditional synthetic approaches has significantly accelerated the discovery process for novel pharmaceuticals. By leveraging these technologies, researchers can rapidly screen large libraries of compounds and identify promising candidates for further development. The case of 2-[2-(4-fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery and development.

In conclusion, 2-[2-(4-fluoro-3-methylphenyl)-2-oxoethyl]pentanoic acid, with its CAS number 2137794-36-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, position it as a valuable compound for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.